![molecular formula C18H17N5O3S B5544305 1-phenyl-4-{5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoyl}-2-piperazinone](/img/structure/B5544305.png)
1-phenyl-4-{5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoyl}-2-piperazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Phenyl-4-{5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoyl}-2-piperazinone, also known as PFT-α, is a small molecule inhibitor that has been widely used in scientific research. It has been found to have potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.
Scientific Research Applications
Synthesis and Pharmacological Evaluation
A study by Kumar et al. (2017) involved the synthesis of novel derivatives incorporating elements of piperazine and triazole, focusing on their pharmacological evaluation, particularly for antidepressant and antianxiety activities. This demonstrates the compound's potential application in developing new therapeutic agents targeting mental health disorders (Kumar et al., 2017).
Antimicrobial Applications
Research by Jadhav et al. (2017) on derivatives featuring piperazine and triazole cores revealed moderate to good antimicrobial activities against both Gram-positive and Gram-negative bacteria, as well as fungal strains. This underscores the compound's utility in creating new antimicrobials (Jadhav et al., 2017).
Inhibitors of Soluble Epoxide Hydrolase
Thalji et al. (2013) discovered compounds with piperidine-carboxamide structure as potent inhibitors of soluble epoxide hydrolase, indicating potential for therapeutic application in diseases modulated by this enzyme (Thalji et al., 2013).
Antimicrobial and Antifungal Activities
Bektaş et al. (2010) synthesized triazole derivatives showing good or moderate activities against test microorganisms, highlighting the chemical framework's relevance in addressing antibiotic resistance and developing new antimicrobial agents (Bektaş et al., 2010).
Alzheimer's Disease Therapeutic Entrants
Hussain et al. (2016) explored the synthesis of benzamides as potential therapeutic agents for Alzheimer’s disease, demonstrating the structural motif's potential in addressing neurodegenerative disorders (Hussain et al., 2016).
Mechanism of Action
The mechanism of action of 1,2,4-triazole-containing compounds and piperazinones can vary widely depending on their specific structure and the biological system in which they are acting. For example, some 1,2,4-triazole derivatives have shown antimicrobial, anti-inflammatory, and anticancer activities .
Future Directions
properties
IUPAC Name |
1-phenyl-4-[5-(1H-1,2,4-triazol-5-ylsulfanylmethyl)furan-2-carbonyl]piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N5O3S/c24-16-10-22(8-9-23(16)13-4-2-1-3-5-13)17(25)15-7-6-14(26-15)11-27-18-19-12-20-21-18/h1-7,12H,8-11H2,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPBVCPPRYCICMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)CN1C(=O)C2=CC=C(O2)CSC3=NC=NN3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.